Cas no 35907-34-7 (L-a-Glycerophosphorylethanolamine (hydrate) (olamine alfoscerate) (GPE))
35907-34-7 structure
Product Name:L-a-Glycerophosphorylethanolamine (hydrate) (olamine alfoscerate) (GPE)
CAS No:35907-34-7
MF:C5H16NO7P
MW:233.156803131104
CID:295977
Update Time:2023-11-19
L-a-Glycerophosphorylethanolamine (hydrate) (olamine alfoscerate) (GPE) Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,mono(2-aminoethyl) mono(2,3-dihydroxypropyl) ester, monohydrate, (R)- (9CI)
- L-a-Glycerylphosphorylethanolaminemonohydrate
- phosphoric acid-(2-amino-ethyl ester)-((R)-2,3-dihydroxy-propylester), monohydrate
- 0J30P8PG6U
- (R)-alpha-glycerophosphorylethanolamine monohydrate
- Ethanolamine glycerophosphate monohydrate
- L-alpha-Glycerylphosphorylethanolamine monohydrate
- alpha-Glycerophosphorylethanolamine monohydrate, (R)-
- Phosphoric acid, MONO(2-aminoethyl) MONO(2,3-dihydroxypropyl) ester, monohydrate, (R)-
- Q27236846
- CID 109374037
- L-a-Glycerophosphorylethanolamine (hydrate) (olamine alfoscerate) (GPE)
-
- Inchi: 1S/C5H14NO6P.H2O/c6-1-2-11-13(9,10)12-4-5(8)3-7;/h5,7-8H,1-4,6H2,(H,9,10);1H2/t5-;/m1./s1
- InChI Key: DEROODSKIOVZTC-NUBCRITNSA-N
- SMILES: P(=O)(O)(OCCN)OC[C@@H](CO)O.O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 176
- Topological Polar Surface Area: 123
Experimental Properties
- Density: 0.81 at 25℃
- Melting Point: 86-87 °C
- Boiling Point: 249-271℃ at 101.325kPa
L-a-Glycerophosphorylethanolamine (hydrate) (olamine alfoscerate) (GPE) Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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